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Compound of Interest

Compound Name: 5-cyanopentanamide

Cat. No.: B041375

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility characteristics of 5-
cyanopentanamide, a key intermediate in various chemical syntheses. Understanding the
solubility of this compound is critical for its effective handling, reaction optimization, and
formulation in diverse applications, including pharmaceutical and polymer manufacturing.

Physicochemical Properties of 5-Cyanopentanamide

5-Cyanopentanamide is a bifunctional organic compound containing both a nitrile and a
primary amide group. These functional groups dictate its physical and chemical properties,
including its solubility. The presence of the amide group, in particular, allows for hydrogen
bonding, which significantly influences its solubility in polar solvents.[1]

Property Value Reference
CAS Number 2304-58-7

Molecular Formula CeH10N20

Molecular Weight 126.16 g/mol [1]

Melting Point 66-67 °C

Boiling Point 175-195 °C at 3 Torr

Appearance Colorless to pale yellow solid [1]
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Solubility of 5-Cyanopentanamide in Various
Solvents

Quantitative solubility data for 5-cyanopentanamide is not readily available in the public
domain. However, based on its chemical structure and the established principle of "like
dissolves like," a qualitative and estimated solubility profile can be constructed. 5-
Cyanopentanamide is expected to be soluble in polar solvents due to the hydrogen bonding
capacity of its amide group.[1]

To provide a more quantitative perspective, the table below includes solubility data for
structurally similar compounds: adipamide and hexanamide. Adipamide shares the same
carbon backbone length and has two amide groups, while hexanamide has the same carbon
chain length with a single amide group. This comparative data allows for an informed
estimation of 5-cyanopentanamide’s solubility.

5-
. Adipamide Hexanamide
Cyanopentanamide ] .
Solvent . (Comparative (Comparative
(Estimated - -
. Solubility) Solubility)
Solubility)
Water Soluble Slightly soluble Slightly soluble
Methanol Soluble Soluble Soluble in alcohol
Ethanol Soluble Soluble Soluble in alcohol
Acetone Likely Soluble Data not available Soluble
DMSO Likely Soluble Data not available Data not available

Experimental Protocol for Solubility Determination

The following is a standard laboratory protocol for determining the solubility of a solid
compound like 5-cyanopentanamide in a given solvent.

Objective: To determine the saturation solubility of 5-cyanopentanamide in a specific solvent
at a controlled temperature.
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Materials:

¢ 5-Cyanopentanamide

o Selected solvent of interest

e Analytical balance

» Vials with screw caps

» Constant temperature shaker bath or magnetic stirrer with hotplate

o Syringe filters (e.g., 0.45 um PTFE)

e Volumetric flasks

e Analytical instrumentation for quantification (e.g., HPLC, GC, or UV-Vis spectrophotometer)
Procedure:

o Preparation of Supersaturated Solutions: Add an excess amount of 5-cyanopentanamide to
a series of vials, each containing a known volume of the selected solvent. The excess solid
should be clearly visible.

» Equilibration: Tightly cap the vials and place them in a constant temperature shaker bath set
to the desired temperature (e.g., 25 °C). Allow the mixtures to equilibrate for a sufficient
period (typically 24-48 hours) to ensure saturation is reached. Constant agitation is crucial.

e Phase Separation: After equilibration, allow the vials to stand undisturbed at the constant
temperature for a short period to allow the excess solid to settle.

o Sampling: Carefully withdraw a known volume of the supernatant using a syringe.
Immediately pass the solution through a syringe filter to remove any undissolved solid
particles.

 Dilution: Accurately dilute the filtered saturated solution with the same solvent to a
concentration that falls within the linear range of the analytical method.
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e Quantification: Analyze the diluted samples using a pre-validated analytical method (e.g.,
HPLC) to determine the concentration of 5-cyanopentanamide.

o Calculation: Calculate the solubility of 5-cyanopentanamide in the solvent at the specified
temperature, typically expressed in g/100 mL or mol/L.

Industrial Synthesis Pathway: Caprolactam from
Adiponitrile

5-Cyanopentanamide is a key intermediate in some industrial routes for the synthesis of ¢-
caprolactam, the monomer for Nylon 6. The following diagram illustrates a simplified workflow
for the production of caprolactam starting from adiponitrile.

Caption: Synthesis of e-Caprolactam from Adiponitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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